7-Acetyl-5-(benzyloxy)-1,3-benzoxazol-2(3H)-one

• CAS RN: 861841-89-6
• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol
• IUPAC Name: 7-acetyl-5-phenylmethoxy-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C16H13NO4/c1-10(18)13-7-12(8-14-15(13)21-16(19)17-14)20-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: SDXZTTNODGPWNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C(=CC(=C1)OCC3=CC=CC=C3)NC(=O)O2

Description

7-Acetyl-5-(benzyloxy)-1,3-benzoxazol-2(3H)-one is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

52 g (0.53 mol) phosgene are piped into a solution of 121 g (0.47 mol) 1-(3-amino-5-benzyloxy-2-hydroxy-phenyl)-ethanone in 800 mL pyridine at 20 to 40° C. The reaction mixture is heated to 50° C. for 2 hours, then poured onto ice and acidified with conc. hydrochloric acid. A reddish-brown solid is isolated which is repeatedly recrystallised from ethanol with the addition of activated charcoal.

Synthesis routes and methods II

Procedure details

51.1 mL (97.04 mmol) of a phosgene solution (20% by weight in toluene) are added at 0° C. to a solution of 22.7 g (88.22 mmol) of 1-(3-amino-5-benzyloxy-2-hydroxyphenyl)ethanone in toluene (200 mL). Then 30.7 mL (220.6 mmol) of triethylamine is added dropwise such that the temperature does not exceed 5° C. After 1 hour stirring at ambient temperature, a further 4.6 mL of phosgene solution and 12 mL of triethylamine are added at 0° C. The mixture is stirred for 1 hour at ambient temperature, diluted with dichloromethane and combined with saturated aqueous ammonium chloride solution (500 mL) and 2 N aqueous hydrochloric acid (10 mL). After the aqueous phase has been separated off it is exhaustively extracted with dichloromethane. The combined organic phases are washed with water and saturated aqueous sodium chloride solution, dried with sodium sulfate and evaporated down in vacuo, during which time a beige solid is precipitated. The precipitate is filtered off, washed with a little toluene, and dried at 50° C. in vacuo. Yield: 18.5 g (74%); Rf=0.19 (silica gel, toluene/acetone 95:10); ESI-MS: [M+H]+=284.